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Compound of Interest

Compound Name: D-Phe-OMe monohydrochloride

Cat. No.: B555902 Get Quote

An In-depth Technical Guide on D-Phe-OMe Monohydrochloride

This guide provides essential technical data for D-phenylalanine methyl ester hydrochloride (D-
Phe-OMe monohydrochloride), a compound frequently utilized in pharmaceutical research

and organic synthesis.[1][2] It is a derivative of D-phenylalanine, an amino acid.[3]

Physicochemical Properties
D-Phe-OMe monohydrochloride is a white to off-white crystalline powder.[1][4][5] It is soluble

in ethanol and methanol.[4][6]

Quantitative Data
The key quantitative identifiers for D-Phe-OMe monohydrochloride are summarized in the

table below for easy reference.

Parameter Value References

CAS Number 13033-84-6 [1][2][4][5][7][8][9]

Molecular Weight 215.68 g/mol [3][4][5][7][9]

Molecular Formula
C₁₀H₁₃NO₂·HCl or

C₁₀H₁₄ClNO₂
[1][4][5][7][8]

Melting Point 159-163 °C [5][6]
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Experimental Protocols
While specific experimental protocols are highly dependent on the research application, a

general procedure for the synthesis of D-phenylalanine methyl ester hydrochloride involves the

reaction of D-phenylalanine with anhydrous methanol in the presence of an acid catalyst, such

as acetyl chloride. The reaction mixture is typically refluxed and then cooled to allow for the

crystallization of the product.

Applications in Research
D-Phe-OMe monohydrochloride serves as a crucial building block in the synthesis of various

pharmaceutical compounds, including analgesics and antidepressants.[1] Its ability to cross the

blood-brain barrier makes it particularly relevant in neuropharmacology research for studying

neurotransmitter activity.[1]

Logical Relationship Diagram
The following diagram illustrates the relationships between the primary identifier, synonyms,

and key physicochemical properties of the compound.
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D-Phe-OMe Monohydrochloride

Synonyms

Key Properties

D-Phe-OMe
Monohydrochloride

H-D-Phe-OMe·HCl
Methyl (R)-phenylalaninate

hydrochloride
Methyl D-phenylalaninate

hydrochloride
CAS Number Molecular Weight

13033-84-6 215.68 g/mol

Click to download full resolution via product page

Figure 1: Key identifiers and synonyms for D-Phe-OMe monohydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. pharmaffiliates.com [pharmaffiliates.com]

3. medchemexpress.com [medchemexpress.com]

4. Page loading... [wap.guidechem.com]

5. D-Phenylalanine methyl ester hydrochloride | 13033-84-6 [chemicalbook.com]

6. D-Phenylalanine Methyl Ester Hydrochloride CAS 13033-84-6 Manufacturers, Suppliers,
Factory - Home Sunshine Pharma [hsppharma.com]

7. D-Phenylalanine Methyl Ester Hydrochloride | CymitQuimica [cymitquimica.com]

8. peptide.com [peptide.com]

9. D-Phenylalanine methyl ester hydrochloride, 98% | Fisher Scientific [fishersci.ca]

To cite this document: BenchChem. [CAS number and molecular weight of D-Phe-OMe
monohydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555902#cas-number-and-molecular-weight-of-d-phe-
ome-monohydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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